3-(2-phenylpropyl)-8-(pyrazin-2-ylcarbonyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one

• IUPAC Name: 3-(2-phenylpropyl)-8-(pyrazine-2-carbonyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C21H24N4O3/c1-16(17-5-3-2-4-6-17)14-25-15-21(28-20(25)27)7-11-24(12-8-21)19(26)18-13-22-9-10-23-18/h2-6,9-10,13,16H,7-8,11-12,14-15H2,1H3
• InChI Key: FOABDNHJUPKBKY-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1CC2(CCN(CC2)C(=O)C3=NC=CN=C3)OC1=O)C4=CC=CC=C4
• Molecular Formula: C21H24N4O3
• Molecular Weight: 380.4 g/mol

Description

3-(2-phenylpropyl)-8-(pyrazin-2-ylcarbonyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one is a useful research compound. Its molecular formula is C21H24N4O3 and its molecular weight is 380.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 380.18484064 g/mol and the complexity rating of the compound is 570. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

Synthesis Techniques and Molecular Structure : Research has been conducted on synthesizing related spiro compounds and analyzing their molecular structures through techniques like X-ray diffraction analysis. These studies are crucial for understanding the compound's synthesis pathway and structural characteristics (Trishin et al., 2001), (Wang et al., 2011).

Antimicrobial and Antiviral Applications

Antimicrobial and Antiviral Properties : Studies on spiro derivatives have shown promising antimicrobial and antiviral activities. These properties make them potential candidates for developing new antimicrobial and antiviral agents, highlighting their importance in medical research (Sahoo Jyotirmaya & Paidesetty Sudhir Kumar, 2017), (Çağla Begüm Apaydın et al., 2019).

Potential in Drug Discovery and Development

Role in Drug Discovery : The research on related compounds has also focused on their potential as scaffolds in drug discovery and development. The ability to modify these compounds and evaluate their biological activities is crucial for identifying new therapeutic agents (El-Azab et al., 2018), (Giovanni Suter et al., 2000).